Cas no 10102-05-3 (Palladium(Ⅱ) Nitrate)

• Product Name: Palladium(Ⅱ) Nitrate
• CAS No: 10102-05-3
• MF: Pd(NO₃)₂
• MW: 230.43
• MDL: MFCD00011169
• CID: 48382
• PubChem ID: 329766859
• Update Time: 2025-06-13

Palladium(Ⅱ) Nitrate Chemical and Physical Properties

Names and Identifiers

• Palladium(II) nitrate dihydrate
• Palladium Matrix Modifier
• Palladium(II) nitrate solution
• palladium dinitrate
• Palladium nitrate, hydrate
• Palladiumnitratedihydrate
• Palladium(II) nitrate
• Palladium nitrate
• Palladium (II) Nitrate Hydrate
• Pa Nitrate
• PaladiumNitrate
• PALLACIUM(II)NITRATE
• PalladiuM hydroxide
• Palladium nitrate di
• PALLADIUM STANDARD SOLUTION
• PALLADIUM(II) NITRATE 2 H2O
• Palladous nitrate
• Palladium(Ⅱ) Nitrate
• Palladium nitrate(crystal)
• Palladium (II) nitrate
• palladiumdinitrate
• Palladium nitrate dihydrate
• Palladium nitrate solution
• EINECS 233-265-8
• PALLADIUM(2+) ION DINITRATE
• 10102-05-3
• palladium(2+);dinitrate
• Palladium( cento) nitrate dihydrate
• PALLADIUM NITRATE [MI]
• PALLADIUM NITRATE (PD(NO3)2)
• Palladium(II) nitric acid
• DTXCID701022668
• Q416480
• Hydrogen tetranitropalladate (II)
• DTXSID60881413
• NITRIC ACID, PALLADIUM(2+) SALT
• NS00093566
• Palladium(II) nitrate, Pd 39% min
• AKOS015833351
• Nitric acid, palladium(2+) salt (2:1)
• MFCD00011169
• 5G27LBZ05U
• UNII-5G27LBZ05U

• MDL： MFCD00011169
• Inchi： 1S/2NO3.Pd/c2*2-1(3)4;/q2*-1;+2
• InChI Key： UVCRDXRRYBAMHB-UHFFFAOYSA-N
• SMILES： [N+](=O)(O)[O-].[N+](=O)(O)[O-].[Pd]

Computed Properties

• Exact Mass: 229.87900
• Monoisotopic Mass: 229.879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Color/Form: Brownish yellow crystal or powder, with deliquescence. [1]
• Density: 1.118 g/mL at 25 °C
• Melting Point: >100ºC
• Boiling Point: No data available
• Flash Point: °C
• Solubility: Soluble in dilute nitric acid.
• Water Partition Coefficient: Soluble in water, nitric acid.
• PSA: 137.76000
• LogP: 0.56820
• Merck: 13,7060
• Sensitiveness: Hygroscopic
• Color/Form: 10.0 g/L±0.3 g/L Pd
• Solubility: Soluble in water and dilute nitric acid. [4]

Palladium(Ⅱ) Nitrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3264 8/PG 2
• WGK Germany：2
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S17
• RTECS：QV0560000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：5.1
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R34
• HazardClass：5.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Palladium(Ⅱ) Nitrate

Palladium(Ⅱ) Nitrate: A Versatile Catalyst in Modern Chemistry

Palladium(Ⅱ) Nitrate, with the CAS number 10102-05-3, is a crucial compound in the field of inorganic chemistry and catalysis. This compound, also known as palladium nitrate, is a versatile reagent that plays a significant role in various chemical processes, particularly in the synthesis of organic compounds and catalytic reactions. Its unique properties and high catalytic activity make it an indispensable tool in both academic research and industrial applications.

The chemical formula of Palladium(Ⅱ) Nitrate is Pd(NO₃)₂. It is a white to pale yellow crystalline solid that is highly soluble in water and ethanol. The compound's solubility and stability in various solvents make it an ideal candidate for a wide range of reactions, including cross-coupling reactions, hydrogenation, and oxidation processes. These properties have been extensively studied and utilized in the development of new synthetic methods and catalytic systems.

One of the most significant applications of Palladium(Ⅱ) Nitrate is in cross-coupling reactions, which are fundamental to the synthesis of complex organic molecules. Cross-coupling reactions involve the formation of carbon-carbon bonds between two different organic molecules, typically facilitated by a transition metal catalyst. Palladium-based catalysts, including Palladium(Ⅱ) Nitrate, have been shown to be highly effective in these reactions due to their ability to activate and coordinate with various functional groups.

Recent research has highlighted the importance of Palladium(Ⅱ) Nitrate in the development of more sustainable and efficient catalytic systems. For example, a study published in the Journal of the American Chemical Society (JACS) demonstrated that Palladium(Ⅱ) Nitrate-based catalysts can significantly enhance the yield and selectivity of Suzuki-Miyaura cross-coupling reactions under mild conditions. This advancement has important implications for the pharmaceutical industry, where precise control over reaction conditions is crucial for the synthesis of complex drug molecules.

Beyond cross-coupling reactions, Palladium(Ⅱ) Nitrate has also found applications in hydrogenation processes. Hydrogenation involves the addition of hydrogen to unsaturated organic compounds, such as alkenes and alkynes, to form saturated compounds. Palladium catalysts are known for their high activity and selectivity in these reactions, making them valuable for industrial-scale production of chemicals and pharmaceuticals. A recent study published in Catalysis Today explored the use of Palladium(Ⅱ) Nitrate-supported catalysts for selective hydrogenation of alkenes under mild conditions, achieving high conversion rates with minimal side products.

In addition to its role as a catalyst, Palladium(Ⅱ) Nitrate has been investigated for its potential use in environmental remediation. Palladium-based materials have shown promise in removing toxic pollutants from water and air. For instance, a study published in Environmental Science & Technology demonstrated that Palladium(Ⅱ) Nitrate-supported nanoparticles can effectively degrade organic pollutants such as dyes and pharmaceutical residues through catalytic oxidation processes. This research highlights the potential of palladium-based materials in developing more sustainable and environmentally friendly technologies.

The versatility of Palladium(Ⅱ) Nitrate extends to its use in materials science. Palladium nanoparticles derived from Palladium(Ⅱ) Nitrate have been used to create advanced materials with unique properties, such as enhanced conductivity and catalytic activity. These materials have applications in areas such as fuel cells, sensors, and electronic devices. A study published in Advanced Materials reported the synthesis of palladium nanoparticles using Palladium(Ⅱ) Nitrate as a precursor, resulting in materials with improved performance characteristics compared to traditional methods.

In conclusion, Palladium(Ⅱ) Nitrate (CAS No: 10102-05-3) is a multifaceted compound with a wide range of applications in chemistry, from catalysis to materials science. Its unique properties and high catalytic activity make it an essential tool for researchers and industrial chemists alike. Ongoing research continues to uncover new uses and improvements for this compound, ensuring its relevance and importance in modern chemical science.